2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-nitrophenyl)ethan-1-one

• IUPAC Name: 1-(4-nitrophenyl)-2-(4-nitropyrazol-1-yl)ethanone
• InChI: InChI=1S/C11H8N4O5/c16-11(7-13-6-10(5-12-13)15(19)20)8-1-3-9(4-2-8)14(17)18/h1-6H,7H2
• InChI Key: WYRUJCHZOHXFJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CN2C=C(C=N2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C11H8N4O5
• Molecular Weight: 276.20 g/mol

Description

2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-nitrophenyl)ethan-1-one, also known as 4-Nitrophenylpyrazolone (NPP), is a synthetic organic compound that is widely used in scientific research applications. It has a variety of uses, ranging from biochemical and physiological studies to lab experiments.

Scientific Research Applications

Atmospheric Nitrophenols

Harrison et al. (2005) reviewed the occurrence of nitrophenols in the atmosphere, highlighting the analytical techniques used for their identification and quantification. This research is significant for understanding the environmental fate and transformations of nitro-substituted compounds, which may relate to the atmospheric processing or impact of compounds like 2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-nitrophenyl)ethan-1-one. The study discusses sources of atmospheric nitrophenols, including combustion processes and secondary formation, underlining the importance of studying nitro-substituted compounds for environmental chemistry and pollution studies (Harrison et al., 2005).

Antifungal Applications

Kaddouri et al. (2022) conducted a review on small molecules tested against Fusarium oxysporum, a pathogen responsible for Bayoud disease in date palms. The review categorizes 100 compounds, including some with pyrazole structures, demonstrating their antifungal properties. Although 2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-nitrophenyl)ethan-1-one is not directly mentioned, this study indicates the potential of nitro-substituted pyrazoles in developing antifungal agents, suggesting a possible application in combating fungal diseases in agriculture (Kaddouri et al., 2022).

Photosensitive Protecting Groups

Amit et al. (1974) discussed the use of photosensitive protecting groups in synthetic chemistry, including nitro-substituted compounds like 2-nitrobenzyl and 3-nitrophenyl. This research highlights the application of nitro-substituted compounds in photochemistry and their role as protecting groups, which could be relevant for understanding the photochemical properties or applications of 2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-nitrophenyl)ethan-1-one in synthetic and photoresponsive materials (Amit et al., 1974).